Cas no 903630-35-3 ((1S)-1-AMINOINDANE-5-CARBONITRILE)

• Product Name: (1S)-1-AMINOINDANE-5-CARBONITRILE
• CAS No: 903630-35-3
• MF: C₁₀H₁₀N₂
• MW: 158.199801921844
• CID: 5580667
• PubChem ID: 59461978
• Update Time: 2025-06-08

(1S)-1-AMINOINDANE-5-CARBONITRILE Chemical and Physical Properties

Names and Identifiers

• (1S)-1-AMINOINDANE-5-CARBONITRILE
• 1H-Indene-5-carbonitrile, 1-amino-2,3-dihydro-, (1S)-
• 903630-35-3
• SCHEMBL8247897
• (S)-1-Amino-2,3-dihydro-1H-indene-5-carbonitrile

• Inchi： 1S/C10H10N2/c11-6-7-1-3-9-8(5-7)2-4-10(9)12/h1,3,5,10H,2,4,12H2/t10-/m0/s1
• InChI Key： QNZWGKXBLSVMLQ-JTQLQIEISA-N
• SMILES： N[C@@H]1C2C=CC(C#N)=CC=2CC1

Computed Properties

• Exact Mass: 158.084398327g/mol
• Monoisotopic Mass: 158.084398327g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• Density: 1.17±0.1 g/cm3(Predicted)
• Boiling Point: 296.6±40.0 °C(Predicted)
• pka: 8.55±0.20(Predicted)

Additional information on (1S)-1-AMINOINDANE-5-CARBONITRILE

Introduction to (1S)-1-AMINOINDANE-5-CARBONITRILE (CAS No. 903630-35-3)

(1S)-1-AMINOINDANE-5-CARBONITRILE, identified by the Chemical Abstracts Service Number (CAS No.) 903630-35-3, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This molecule, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in drug development and biochemical studies.

The compound belongs to the class of aminoindane derivatives, which are known for their diverse pharmacological activities. Specifically, the presence of a carbonitrile group at the 5-position and an enantiomerically pure (1S) configuration contributes to its distinct chemical behavior and biological interactions. Such structural features make it a valuable scaffold for designing novel therapeutic agents.

In recent years, there has been growing interest in exploring the pharmacological potential of (1S)-1-AMINOINDANE-5-CARBONITRILE. Research has demonstrated that this compound exhibits promising properties as a precursor or intermediate in the synthesis of various bioactive molecules. Its ability to undergo selective modifications allows chemists to tailor its structure for specific biological targets, making it a versatile tool in medicinal chemistry.

One of the most intriguing aspects of (1S)-1-AMINOINDANE-5-CARBONITRILE is its role in the development of drugs that interact with central nervous system (CNS) receptors. Studies have shown that derivatives of this compound can modulate the activity of neurotransmitter receptors, such as those for serotonin and dopamine. These interactions are crucial for understanding and treating neurological disorders, including depression, anxiety, and neurodegenerative diseases.

The carbonitrile group in (1S)-1-AMINOINDANE-5-CARBONITRILE also contributes to its reactivity, enabling various chemical transformations that can be exploited in drug synthesis. For instance, nucleophilic addition reactions at the carbonitrile moiety allow for the introduction of different functional groups, thereby expanding the chemical diversity of potential drug candidates. This flexibility is particularly valuable in hit-to-lead optimization processes, where subtle structural modifications can significantly enhance pharmacological efficacy.

Recent advancements in computational chemistry have further enhanced our understanding of (1S)-1-AMINOINDANE-5-CARBONITRILE's behavior. Molecular modeling studies have provided insights into its binding interactions with biological targets, helping researchers predict and refine its pharmacological properties. These computational approaches are increasingly integrated into drug discovery pipelines, streamlining the identification of promising candidates for further experimental validation.

In addition to its pharmaceutical applications, (1S)-1-AMINOINDANE-5-CARBONITRILE has shown potential in biochemical research. Its unique structure allows it to serve as a probe for studying enzyme mechanisms and receptor dynamics. By incorporating this compound into biochemical assays, researchers can gain a deeper understanding of key metabolic pathways and their implications in health and disease.

The synthesis of (1S)-1-AMINOINDANE-5-CARBONITRILE

The future prospects of (1S)-1-AMINOINDANE-5-CARBONITRILE1S)-1-AMINOINDANE-5-CARBONITRILE